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For researchers, scientists, and drug development professionals in the orthodontic field, the
selection of an appropriate adhesive is paramount to the success of fixed appliance therapy.
The ideal adhesive must provide a durable bond capable of withstanding the rigors of the oral
environment throughout the course of treatment, while also allowing for safe and easy
debonding with minimal damage to the enamel. This guide offers a detailed comparison of the
clinical and in-vitro performance of Heliosit Orthodontic (Ivoclar Vivadent), a light-cured, single-
component bonding material, with other commonly used orthodontic adhesives.

In-Vitro Performance: Shear Bond Strength and
Adhesive Remnant Index

A primary indicator of an orthodontic adhesive's performance is its shear bond strength (SBS),
which measures the force required to debond a bracket from a tooth. The Adhesive Remnant
Index (ARI) is also a critical measure, quantifying the amount of adhesive remaining on the
tooth surface after debonding. An ideal adhesive will have a clinically acceptable SBS and a
low ARI score, indicating that the bond failure occurs at the bracket-adhesive interface, thus
simplifying cleanup and minimizing potential enamel damage.

Multiple in-vitro studies have compared the SBS and ARI of Heliosit Orthodontic with other
leading adhesives. While all tested adhesives generally exhibit clinically acceptable bond
strengths, consistent findings indicate that Heliosit Orthodontic demonstrates a lower mean
SBS compared to some competitors, such as Transbond XT (3M Unitek).[1][2]
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Adhesive Mean Shear Bond Strength (MPa) + SD
Heliosit Orthodontic 10.93 + 1.71]2]

Transbond XT 12.91 £ 2.0[2]

Bracepaste 12.87 + 1.59[2]

Enlight 11.77 + 1.87[2]

Orthofix Similar to Heliosit[1]

Table 1. Comparison of Mean Shear Bond

Strength of Various Orthodontic Adhesives.

In terms of adhesive residue after debonding, studies show varied results. One study indicated
that half of the teeth bonded with Heliosit Orthodontic retained less than 50% of the adhesive
on the enamel, a similar finding to Transbond XT in that particular study.[2] Another study,
however, suggested that Heliosit may leave a higher number of samples with higher ARI
scores compared to Transbond and Enlight.[1]

Clinical Performance: Bond Failure Rates

While in-vitro studies provide valuable baseline data, clinical performance over the duration of
orthodontic treatment is the ultimate measure of an adhesive's efficacy. A six-month
randomized controlled trial comparing the in-vivo bond failure rates of Heliosit Orthodontic and
Transbond XT found no statistically significant difference between the two.[3] The failure rate
for Heliosit Orthodontic was 6.0%, while Transbond XT had a failure rate of 8.1%.[3] This
suggests that despite a lower in-vitro SBS, the clinical performance of Heliosit Orthodontic in
the short term is comparable to that of a widely used and well-regarded adhesive.[3]

Adhesive Bond Failure Rate (6-month in-vivo study)
Heliosit Orthodontic 6.0%][3]
Transbond XT 8.1%][3]

Table 2: In-Vivo Bond Failure Rates of Heliosit
Orthodontic and Transbond XT.
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It is important to note that comprehensive, long-term clinical studies spanning several years on
the performance of Heliosit Orthodontic are not readily available in the reviewed literature.

Experimental Protocols

The data presented in this guide is based on established experimental methodologies.

Shear Bond Strength (SBS) Testing

The SBS of the adhesives was determined using a universal testing machine.[1][2] Extracted
human premolars were prepared and bonded with orthodontic brackets using the respective
adhesives according to the manufacturers' instructions.[1][2] After a specified period, typically
24 or 48 hours, a shear force was applied to the bracket at a constant crosshead speed until
debonding occurred.[1][2] The force at which the bond failed was recorded and calculated in
megapascals (MPa).[1][2]

Adhesive Remnant Index (ARI) Evaluation

Following debonding, the enamel surface of each tooth was examined under magnification to
assess the amount of adhesive remaining. The ARl is typically scored on a scale, for example,
from O to 3, where 0 indicates no adhesive left on the tooth and 3 indicates that all adhesive
remained on the tooth.[1]

Clinical Bond Failure Rate Study

For the in-vivo comparison, a split-mouth design was employed, where each patient had
brackets bonded with both Heliosit Orthodontic and Transbond XT on different sides of the
mouth.[3] Patients were followed for a period of six months, and any bracket failures were
recorded.[3] The survival rates of the brackets were then analyzed to determine if there was a
statistically significant difference between the two adhesives.[3]

Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for in-vitro testing and the logical
relationship of factors influencing the clinical performance of orthodontic adhesives.
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Caption: In-vitro experimental workflow for orthodontic adhesives.
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Caption: Factors influencing long-term clinical performance.

Conclusion

Heliosit Orthodontic presents itself as a clinically viable orthodontic adhesive. While in-vitro
studies consistently show its shear bond strength to be lower than some competitors like
Transbond XT, the available short-term clinical data indicates a comparable bond failure rate.[1]
[2][3] The single-component, light-cured nature of Heliosit Orthodontic may offer clinical
advantages in terms of ease of use and reduced chair time.[3] However, for a comprehensive
understanding of its long-term clinical performance, further multi-year in-vivo studies are
warranted. Researchers and clinicians should consider the balance of in-vitro bond strength
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data with the practical aspects of clinical application and the available short-term clinical
evidence when selecting an orthodontic adhesive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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